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2-(Chloromethyl)-1,3,4-trifluoro-5-(trifluoromethyl)benzene

Name: 2-(Chloromethyl)-1,3,4-trifluoro-5-(trifluoromethyl)benzene
Brand: Smolecule
SKU: S6630443
Rating: 4 (3 reviews)

Catalog No.

S6630443

CAS No.

1262415-50-8

M.F

C8H3ClF6

M. Wt

248.55 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

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1262415-50-8

2-(Chloromethyl)-1,3,4-trifluoro-5-(trifluoromethyl)benzene

2-(chloromethyl)-1,3,4-trifluoro-5-(trifluoromethyl)benzene

C8H3ClF6

248.55 g/mol

InChI=1S/C8H3ClF6/c9-2-3-5(10)1-4(8(13,14)15)7(12)6(3)11/h1H,2H2

SMFIFPQSYHEFEO-UHFFFAOYSA-N

C1=C(C(=C(C(=C1F)CCl)F)F)C(F)(F)F

C1=C(C(=C(C(=C1F)CCl)F)F)C(F)(F)F

Precursor for Fluorinated Pharmaceuticals and Agrochemicals
The presence of multiple fluorine atoms and a benzyl chloride group makes this compound a potential precursor for fluorinated pharmaceuticals and agrochemicals. Aromatic fluorination is a valuable strategy in drug discovery due to the unique properties fluorine imparts, such as increased metabolic stability and improved binding to biological targets [].
Material Science Applications
Trifluoromethyl and fluorine groups can influence material properties. The compound could be explored as a building block for the synthesis of novel fluorinated polymers or functional materials with specific characteristics, like improved thermal stability or electrical properties [].
Chemical Intermediate
The benzyl chloride functionality allows this compound to participate in various substitution reactions. This characteristic makes it a potential intermediate for the synthesis of more complex molecules with desired properties for different research applications.